Cas no 435-02-9 (dibenzo[de,yz]naphtho[8,1,2-hij]hexaphene)
435-02-9 structure
Product Name:dibenzo[de,yz]naphtho[8,1,2-hij]hexaphene
dibenzo[de,yz]naphtho[8,1,2-hij]hexaphene Chemical and Physical Properties
Names and Identifiers
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- dibenzo[de,yz]naphtho[8,1,2-hij]hexaphene
- DIBENZO(DE,YZ)NAPHTHO(8,1,2-HIJ)HEXAPHENE
- Tribenzo(de,ij,q)naphtho(2,1,8-uva)pentaphene
- 435-02-9
- DTXSID80195862
- Tribenzo[de,ij,q]naphtho[2,1,8-uva]pentaphene
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- Inchi: 1S/C38H20/c1-2-7-25-19-31-26(18-24(25)6-1)20-32-36-27(31)17-16-23-10-5-13-30(35(23)36)37-28-11-3-8-21-14-15-22-9-4-12-29(38(32)37)34(22)33(21)28/h1-20H
- InChI Key: JTGNWKRAXNGJKB-UHFFFAOYSA-N
- SMILES: C12C3C=CC=C4C=CC5=CC=CC(=C5C=34)C=1C1=CC=CC3=CC=C4C5C=C6C=CC=CC6=CC=5C=C2C4=C13
Computed Properties
- Exact Mass: 476.1566
- Monoisotopic Mass: 476.157
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 38
- Rotatable Bond Count: 0
- Complexity: 919
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 0A^2
- XLogP3: 11.1
Experimental Properties
- Density: 1.414
- Boiling Point: °Cat760mmHg
- Flash Point: °C
- Refractive Index: 2.034
- PSA: 0
dibenzo[de,yz]naphtho[8,1,2-hij]hexaphene Related Literature
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Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
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2. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
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Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
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Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
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